Cas no 863918-55-2 (NButGT)

• Product Name: NButGT
• CAS No: 863918-55-2
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 6924955
• PubChem ID: 172641110
• Update Time: 2025-05-01

NButGT Chemical and Physical Properties

Names and Identifiers

• NN180123
• (3aR,5R,6S,7R,7aR)-3a,6,7,7a-Tetrahydro-5-(hydroxymethyl)-2-propyl-5H-pyrano[3,2-d]thiazole-6,7-diol
• BN300156
• 863918-55-2
• NButGT - Bio-X trade mark
• NButGT

• Inchi： 1S/C9H15NO4S/c1-2-3-4-10-5-6(11)7(12)8(13)14-9(5)15-4/h5-9,11-13H,2-3H2,1H3/t5-,6-,7+,8+,9-/m1/s1
• InChI Key： XPDFRNQVJMIPIV-XGQMLPDNSA-N
• SMILES： S1C(CCC)=N[C@H]2[C@@H]1O[C@@H]([C@H]([C@@H]2O)O)O

Computed Properties

• Exact Mass: 233.07217913Da
• Monoisotopic Mass: 233.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 108Ų